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Compound of Interest

Compound Name: Peimisine HCl

Cat. No.: B609900 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Peimisine Hydrochloride (HCl). Researchers, scientists, and drug

development professionals are advised to follow these procedures to ensure safety and

regulatory compliance. Given the conflicting safety information available, a cautious approach,

treating Peimisine HCl as a hazardous substance, is mandated.

One Safety Data Sheet (SDS) indicates that Peimisine HCl is harmful if swallowed and very

toxic to aquatic life with long-lasting effects, requiring disposal via an approved waste disposal

plant.[1] Another SDS suggests it is not classified as hazardous. However, to ensure the

highest safety standards, all personnel should adhere to the more stringent guidelines.

Key Data for Peimisine Hydrochloride
The following table summarizes essential quantitative data for Peimisine HCl.
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Property Value Source

Molecular Formula C₂₇H₄₂ClNO₃ [1]

Molecular Weight 464.09 g/mol [1]

CAS Number 900498-44-4 [2]

Solubility

DMSO: 16 mg/ml, Ethanol: 1

mg/ml, PBS (pH 7.2): Partially

soluble

[2]

Hazard Statements

H302: Harmful if swallowed,

H410: Very toxic to aquatic life

with long lasting effects

Precautionary Statement

(Disposal)

P501: Dispose of

contents/container to an

approved waste disposal plant

Experimental Protocol: Peimisine HCl Disposal
The following step-by-step methodology must be followed for the safe disposal of Peimisine
HCl and its containers.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including safety goggles with side-shields, protective gloves,

and a lab coat.

Handle Peimisine HCl in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of any dust or aerosols.

Ensure an eye-wash station and safety shower are readily accessible.

2. Waste Segregation and Collection:

Solid Waste:
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Collect all solid Peimisine HCl waste, including unused product and contaminated

materials (e.g., weighing paper, gloves, absorbent pads), in a designated, clearly labeled,

and sealed hazardous waste container.

The container must be compatible with the chemical and leak-proof.

Liquid Waste:

Collect solutions containing Peimisine HCl in a separate, sealed, and clearly labeled

hazardous waste container for aqueous toxic waste.

Crucially, do not pour any solution containing Peimisine HCl down the drain. This is to

prevent its release into the environment, where it is very toxic to aquatic life.

Empty Containers:

"Empty" containers that held Peimisine HCl must also be treated as hazardous waste

unless properly decontaminated.

Rinsing the container is not recommended as the rinsate would also be hazardous waste.

It is safer to dispose of the container through a licensed hazardous waste company.

3. Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the name "Peimisine

Hydrochloride," and the associated hazard symbols (e.g., harmful, toxic to aquatic life).

Store the sealed waste containers in a designated, secure hazardous waste accumulation

area, away from incompatible materials. This area should be under the direct supervision of

laboratory personnel.

4. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EH&S) department or a licensed hazardous waste

disposal company.
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Follow all local, state, and federal regulations for the disposal of hazardous pharmaceutical

waste. The Environmental Protection Agency (EPA) regulates such waste under the

Resource Conservation and Recovery Act (RCRA).

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of Peimisine HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Peimisine HCl: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609900#peimisine-hcl-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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